Cas no 112633-63-3 (1H-Pyrazolo[3,4-e]indolizine-4-carboxylicacid, 1-phenyl-)

• Product Name: 1H-Pyrazolo[3,4-e]indolizine-4-carboxylicacid, 1-phenyl-
• CAS No: 112633-63-3
• MF: C₁₆H₁₁N₃O₂
• MW: 277.277443170547
• CID: 213795
• PubChem ID: 3086933
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-e]indolizine-4-carboxylicacid, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-e]indolizine-4-carboxylicacid, 1-phenyl-
• 1-phenylpyrazolo[3,4-e]indolizine-4-carboxylic acid
• 112633-63-3
• 1H-Pyrazolo(3,4-e)indolizine-4-carboxylic acid, 1-phenyl-
• BRN 4503349
• Pyrrolo(1,2-a)pyrazolo(4,3-e)pyridine-4-carboxylic acid, 1-phenyl-
• DTXSID70150127

• Inchi： 1S/C16H11N3O2/c20-16(21)13-9-12-7-4-8-18(12)15-14(13)10-17-19(15)11-5-2-1-3-6-11/h1-10H,(H,20,21)
• InChI Key： BGMRZXVUVJLZDO-UHFFFAOYSA-N
• SMILES： OC(C1=CC2=CC=CN2C2=C1C=NN2C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 277.08523
• Monoisotopic Mass: 277.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 320.5°Cat760mmHg
• Flash Point: 147.6°C
• Refractive Index: 1.731
• PSA: 59.53